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Technical Support Center: Dexlansoprazole
Capsules

A Guide to Investigating and Resolving Content Uniformity Failures

Welcome to the Technical Support Center. This guide is designed for researchers, formulation
scientists, and manufacturing professionals working with Dexlansoprazole modified-release
capsules. Content uniformity is a critical quality attribute that ensures every capsule delivers
the correct dose to the patient. Given the unique Dual Delayed-Release (DDR) formulation of
Dexlansoprazole, achieving uniformity can present specific challenges.[1][2][3]

This document provides in-depth troubleshooting guidance in a direct question-and-answer
format. It moves beyond simple procedural steps to explain the underlying scientific principles,
helping you diagnose the root cause of variability and implement robust, science-driven
solutions.
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Part 1: Troubleshooting Guide - Investigating
Content Uniformity Failures

This section addresses specific failures you might encounter during manufacturing or quality
control testing.

Question 1: Our batch of Dexlansoprazole capsules
failed content uniformity testing according to USP
<905>. The Acceptance Value (AV) is above the L1 limit
of 15.0. Where should we start our investigation?

Answer:

A failure to meet the USP <905> requirements for Uniformity of Dosage Units is a critical issue
that necessitates a systematic root cause analysis.[4][5][6][7] The Acceptance Value (AV)
calculation is sensitive to both the mean deviation from the label claim and the spread of
individual unit doses (Relative Standard Deviation, RSD). A high AV can stem from issues in

three main areas: the formulation blend, the capsule filling process, or the analytical method
itself.

Our investigation should follow a logical progression, starting with the most likely sources of
variability.

Workflow: Root Cause Analysis for Content Uniformity Failure

Here is a systematic workflow to guide your investigation.
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Caption: Root cause analysis workflow for a content uniformity failure.

Question 2: We suspect powder segregation is the root
cause. How can we confirm this and what are the
mitigation strategies for a Dexlansoprazole DDR
formulation?

Answer:

This is a very common and critical issue. Segregation, the separation of a powder blend's
components, directly leads to inconsistent Active Pharmaceutical Ingredient (API) concentration
in the dosage units.[8][9][10] For Dexlansoprazole, the formulation is not a simple powder but a
mixture of two types of enteric-coated granules, each with a different pH-dependent release
profile.[2][3][11] Any difference in the physical properties (size, shape, density) of these two
granule populations, or between the granules and any excipients, creates a high potential for

segregation.
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Step 1: Confirming Segregation

Before implementing changes, you must confirm that segregation is occurring.

o Experimental Protocol: Blend Uniformity Assessment via Thief Sampling
o Prepare a batch of the Dexlansoprazole granule blend in your production-scale blender.
o After the blending cycle is complete, do not discharge the blender.

o Use a validated sampling thief to take samples from at least 10 different, geographically
distinct locations within the blender (e.g., top, middle, bottom; near walls, center).

o Assay each sample in triplicate for Dexlansoprazole content.

o Calculate the mean potency and the Relative Standard Deviation (RSD) across all
locations. An RSD of >3% is a strong indicator of a non-homogenous blend.

Step 2: Identifying the Segregation Mechanism

The most common segregation mechanisms in pharmaceutical manufacturing are sifting,
fluidization, and trajectory segregation.[9][12]

« Sifting/Percolation: Smaller particles move through the spaces between larger ones. This is
highly likely if there is a significant size difference between the two types of enteric-coated
granules.[9]

 Fluidization: Lighter or aerodynamically finer particles are lifted by air currents during powder
transfer and settle last, often concentrating at the top of a hopper.[12]

Step 3: Mitigation Strategies

» Particle Engineering: The most robust solution is to modify the physical properties of the
granules to be as similar as possible.

o Action: Aim for overlapping particle size distributions and similar densities for both granule
types. This may require adjusting the coating process or the starting core material (e.g.,
sugar spheres).[13]
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e Process Optimization:

o Minimize Drop Heights: Reduce the distance the blend falls when being transferred from
the blender to the hopper and from the hopper to the capsule filler.[12] This minimizes
trajectory and percolation effects.

o Use Mass Flow Hoppers: Funnel flow hoppers can exacerbate segregation, as the
material in the center flows out first. Mass flow designs, where the entire bed of powder
moves downward, are highly effective at remixing any segregation that occurred during
filling.[13]

o Optimize Blender Settings: Over-blending can be as detrimental as under-blending. It can
induce segregation in fragile blends. Validate your blending time to find the optimal window
of homogeneity.[14]

Question 3: Our blend uniformity is excellent (RSD <
2%), but the final capsules are still failing content
uniformity. What aspects of the capsule filling process
should we investigate?

Answer:

This scenario correctly points the investigation away from the formulation and squarely onto the
capsule filling operation. Even a perfect blend can result in non-uniform capsules if the filling
process is not well-controlled. The key is ensuring that a consistent volume and density of
powder is delivered to every single capsule.

Key Investigation Areas for Capsule Filling:

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://powdertechnology.info/segregation-mechanisms-and-prevention-in-blending-and-transport/
https://manufacturingchemist.com/how-to-avoid-segregation-41855
https://www.pharmtech.com/view/analyzing-content-uniformity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Parameter

Potential Issue & Causality

Recommended Action &
Protocol

Powder Flowability

The blend may be cohesive,
leading to poor and
inconsistent flow from the main
hopper into the dosing
mechanism.[15][16][17] This
causes intermittent filling,
resulting in under-filled

capsules.

Protocol: Powder Flow
Characterization. Measure
Carr's Index and Hausner
Ratio. A Carr's Index > 25 or
Hausner Ratio > 1.25 indicates
poor flow.[18] If flow is poor,
consider adding a glidant (e.qg.,
colloidal silicon dioxide) or

optimizing particle shape.[15]

Machine Speed

Operating the capsule filler at
excessive speeds may not
allow sufficient time for the
dosing chamber (dosator or
tamping pin station) to fill
completely and consistently

with powder.

Protocol: Speed Titration
Study. Run small batches at
varying machine speeds (e.g.,
70%, 85%, 100% of max).
Collect and test 20 capsules
for content uniformity at each
speed to identify the optimal

operating range.

Tamping Pressure (Tamping
Pin Fillers)

Incorrect tamping pressure can
lead to variable powder plug
density. Too little pressure
results in a loose, under-
weight plug. Too much
pressure can cause plug
fracture or lamination, also

leading to weight variation.

Protocol: Tamping Force
Optimization. Perform a study
by varying the tamping pin
pressure settings. For each
setting, measure the in-
process capsule fill weights
and the final content uniformity.
Correlate the pressure with the

lowest weight variability.

Hopper Fill Level

Inconsistent powder head
pressure over the dosing
station can cause variations in
fill weight. A full hopper exerts
more pressure than a nearly

empty one, potentially leading

Maintain a consistent powder
level in the hopper using an
automated level sensor and
feeding system. Validate the
acceptable operating range for

the hopper fill level.
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to a trend of decreasing fill

weights over a run.

Pharmaceutical powders can ) )

. ] Ensure all equipment is
develop static charges during

) ] ) properly grounded.[20] If
handling, causing particles to )
necessary, increase the
) repel each other or adhere to ) S o
Electrostatic Charges ) relative humidity in the filling

machine surfaces.[19][20][21]

[22][23] This disrupts smooth

powder flow and can lead to

suite (within validated limits for
the product) to help dissipate

i i static charges.[23]
erratic dosing.

Part 2: Frequently Asked Questions (FAQSs)

Q1: What are the USP acceptance criteria for the Content Uniformity test?

The test is typically performed in two stages as defined in USP General Chapter <905>
Uniformity of Dosage Units.[4][6]

o Stage 1 (S1): Test 10 capsules. The requirements are met if the calculated Acceptance Value
(AV) is less than or equal to the L1 limit, which is 15.0.[4][7]

o Stage 2 (S2): If the AV is greater than 15.0, test an additional 20 capsules. Calculate a new
AV for the total of 30 capsules. The requirements are met if the final AV is less than or equal
to 15.0, and no individual unit is outside the range of (1 £ L2 * 0.01) * M, where L2 is 25.0
and M is the reference value.[4][6][7]

Q2: Can we use Weight Variation instead of Content Uniformity for Dexlansoprazole capsules?

No. The Weight Variation test can only be substituted for Content Uniformity when the drug
substance is = 25 mg and = 25% of the total dosage unit weight.[24] Dexlansoprazole capsules
(e.g., 30 mg or 60 mg) contain coated granules where the APl is a smaller fraction of the total
granule mass. Therefore, the Content Uniformity test, which relies on a direct assay of the API
in individual units, is mandatory.[5]

Q3: Our analytical method for Dexlansoprazole assay is showing high variability. Could this be
mistaken for a content uniformity problem?
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Absolutely. A noisy, imprecise, or inaccurate analytical method will artificially inflate the
variability measured during a content uniformity test.

Workflow: Differentiating Analytical vs. Manufacturing Variability

High RSD in
Content Uniformity

'

Prepare a Composite Sample
(e.g., from 20 capsules)

'

Assay Composite Sample
10 separate times

IF

Resulting RSD is HIGH
(e.g., > 2.0%)

Resulting RSD is LOW
(e.g., < 2.0%)

Root Cause:
Manufacturing Process Variability
(Blend or Filling)

Root Cause:
Analytical Method Variability
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Caption: A workflow to isolate the source of high variability.

Before investigating the manufacturing process, it is crucial to ensure your analytical method is
robust. A common method is RP-HPLC with UV detection.[25][26] Ensure the method is fully
validated for precision, accuracy, linearity, and specificity according to ICH guidelines.[27]

Q4: How does the Dual Delayed-Release (DDR) nature of Dexlansoprazole affect content
uniformity?

The DDR technology means each capsule is filled with a blend of two distinct types of enteric-
coated granules.[1][11][28] One type releases the drug in the proximal duodenum (pH 5.5), and
the other releases it further down in the small intestine (pH 6.8).[2] For content uniformity, this
has a major implication: Not only must the total amount of Dexlansoprazole be uniform from
capsule to capsule, but the ratio of the two granule types must also be uniform.

A failure to maintain this ratio could lead to a product that passes the content uniformity assay
but fails its dissolution profile, as the release characteristics would be altered. This underscores
the importance of preventing segregation by matching the physical properties of the two
granule populations as closely as possible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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